Cas no 61552-51-0 (N-hydroxy-5,7-dimethyl-pyrazolo[1,5-a]pyrimidine-3-carboxamidine)

• Product Name: N-hydroxy-5,7-dimethyl-pyrazolo[1,5-a]pyrimidine-3-carboxamidine
• CAS No: 61552-51-0
• MF: C₉H₁₁N₅O
• MW: 205.216540575027
• CID: 475132
• PubChem ID: 2819058
• Update Time: 2025-05-20

N-hydroxy-5,7-dimethyl-pyrazolo[1,5-a]pyrimidine-3-carboxamidine Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine-3-carboximidamide, N-hydroxy-5,7-dimethyl-
• N'-hydroxy-5,7-dimethylpyrazolo[1,5-a]pyrimidine-3-carboximidamide
• N-hydroxy-5,7-dimethyl-pyrazolo[1,5-a]pyrimidine-3-carboxamidine
• NS00017843
• 61552-51-0
• AKOS030752058
• DTXSID90384801
• SXKLPVNUIXJJLW-UHFFFAOYSA-N
• SB74921
• Maybridge3_003333

• Inchi： 1S/C9H11N5O/c1-5-3-6(2)14-9(12-5)7(4-11-14)8(10)13-15/h3-4,15H,1-2H3,(H2,10,13)
• InChI Key： SXKLPVNUIXJJLW-UHFFFAOYSA-N
• SMILES： ON=C(C1C=NN2C(C)=CC(C)=NC2=1)N

Computed Properties

• Exact Mass: 205.09653
• Monoisotopic Mass: 205.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• PSA: 86.3

Additional information on N-hydroxy-5,7-dimethyl-pyrazolo[1,5-a]pyrimidine-3-carboxamidine

Professional Introduction to N-hydroxy-5,7-dimethyl-pyrazolo[1,5-a]pyrimidine-3-carboxamidine (CAS No. 61552-51-0)

N-hydroxy-5,7-dimethyl-pyrazolo[1,5-a]pyrimidine-3-carboxamidine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 61552-51-0, belongs to the pyrazolo[1,5-a]pyrimidine class, a scaffold that is widely recognized for its biological activity and potential therapeutic applications. The presence of a hydroxy group and an amidine functional group further enhances its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules.

The N-hydroxy-5,7-dimethyl-pyrazolo[1,5-a]pyrimidine-3-carboxamidine structure is characterized by a fused ring system consisting of a pyrazole ring linked to a pyrimidine ring. This particular arrangement imparts distinct electronic and steric properties that are exploited in medicinal chemistry for designing molecules with specific target interactions. The 5,7-dimethyl substitution pattern contributes to the stability of the molecule while also influencing its binding affinity to biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrazolo[1,5-a]pyrimidine derivatives. These compounds have shown promise in various preclinical studies as inhibitors of key enzymes and pathways involved in diseases such as cancer, inflammation, and infectious disorders. The hydroxyamidine moiety in N-hydroxy-5,7-dimethyl-pyrazolo[1,5-a]pyrimidine-3-carboxamidine is particularly noteworthy, as it serves as a versatile pharmacophore that can be modified to enhance pharmacokinetic properties and improve target specificity.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of more complex pharmacological entities. Researchers have leveraged its reactive sites to develop derivatives that exhibit enhanced bioactivity. For instance, modifications at the 3-carboxamidine position have led to the discovery of compounds with potent inhibitory effects on enzymes such as Janus kinases (JAKs), which are implicated in autoimmune diseases and cancer. The ability to fine-tune the structure while maintaining core functionality makes N-hydroxy-5,7-dimethyl-pyrazolo[1,5-a]pyrimidine-3-carboxamidine an indispensable tool in drug discovery pipelines.

The synthesis of N-hydroxy-5,7-dimethyl-pyrazolo[1,5-a]pyrimidine-3-carboxamidine involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Key steps typically include condensation reactions to form the pyrazolo[1,5-a]pyrimidine core, followed by functionalization at the 3-position with an amine group and subsequent hydroxylation. These synthetic strategies have been optimized over time to ensure high yields and purity, making the compound readily available for further derivatization.

Recent advances in computational chemistry have further accelerated the development of derivatives based on N-hydroxy-5,7-dimethyl-pyrazolo[1,5-a]pyrimidine-3-carboxamidine. Molecular modeling techniques allow researchers to predict binding modes and optimize structures before conducting costly wet-lab experiments. This integration of computational methods with traditional synthetic approaches has significantly shortened the time required to identify lead compounds with promising therapeutic potential.

The biological activity of N-hydroxy-5,7-dimethyl-pyrazolo[1,5-a]pyrimidine-3-carboxamidine and its derivatives has been extensively studied in various preclinical models. Notably, some analogs have demonstrated significant anti-inflammatory effects by modulating cytokine production and inhibiting inflammatory signaling pathways. These findings have opened up new avenues for treating chronic inflammatory conditions where traditional therapies may fall short.

Moreover, the compound's ability to cross cell membranes makes it an attractive candidate for developing drugs that require intracellular action. By optimizing its solubility and stability profiles through structural modifications, researchers aim to enhance its bioavailability and therapeutic efficacy. This has led to the exploration of novel delivery systems such as nanoparticles and liposomes that can protect sensitive functional groups while improving target specificity.

The role of N-hydroxy-5,7-dimethyl-pyrazolo[1,5-a]pyrimidine-3-carboxamidine in addressing unmet medical needs cannot be overstated. Its versatility as a building block for drug discovery continues to inspire innovation across academic institutions and pharmaceutical companies worldwide. As our understanding of disease mechanisms evolves, so too will our ability to harness this compound's potential for developing next-generation therapeutics.

In conclusion, N-hydroxy-5,7-dimethyl-pyrazolo[1,5-a]pyrimidine-3-carboxamidine (CAS No. 61552-51-0) represents a cornerstone in modern medicinal chemistry. Its unique structural features combined with its synthetic accessibility make it an invaluable asset in the quest for novel treatments. With ongoing research efforts aimed at expanding its applications and improving its pharmacological profile，this compound is poised to play an even greater role in addressing some of humanity's most pressing health challenges.